Cas no 2227673-00-7 ((2S)-4-(2-methylpyridin-4-yl)butan-2-ol)

• Product Name: (2S)-4-(2-methylpyridin-4-yl)butan-2-ol
• CAS No: 2227673-00-7
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 6502672
• PubChem ID: 165656258
• Update Time: 2025-07-18

(2S)-4-(2-methylpyridin-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(2-methylpyridin-4-yl)butan-2-ol
• 2227673-00-7
• EN300-1735527

• Inchi： 1S/C10H15NO/c1-8-7-10(5-6-11-8)4-3-9(2)12/h5-7,9,12H,3-4H2,1-2H3/t9-/m0/s1
• InChI Key： UYBSZQVDIINYCA-VIFPVBQESA-N
• SMILES： O[C@@H](C)CCC1C=CN=C(C)C=1

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1Ų

Additional information on (2S)-4-(2-methylpyridin-4-yl)butan-2-ol

Comprehensive Overview of (2S)-4-(2-methylpyridin-4-yl)butan-2-ol (CAS No. 2227673-00-7): Properties, Applications, and Industry Insights

The compound (2S)-4-(2-methylpyridin-4-yl)butan-2-ol, identified by its CAS No. 2227673-00-7, is a chiral secondary alcohol featuring a 2-methylpyridin-4-yl substituent. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The (2S)-stereochemistry of this compound is particularly noteworthy, as enantiopure intermediates are increasingly sought after in asymmetric synthesis.

Recent advancements in chiral synthesis methodologies have made 2227673-00-7 more accessible to researchers. The compound's pyridine moiety contributes to its polarity and hydrogen-bonding capacity, while the butan-2-ol backbone offers versatility for further derivatization. These characteristics align with current industry trends favoring molecular complexity and three-dimensionality in drug discovery programs.

From a physicochemical perspective, (2S)-4-(2-methylpyridin-4-yl)butan-2-ol typically appears as a colorless to pale yellow liquid at room temperature. Its logP value and water solubility profile make it particularly interesting for medicinal chemistry applications where balanced lipophilicity is required. The presence of both hydrogen bond donors and acceptors in its structure contributes to its potential for forming stable molecular interactions.

The synthesis of CAS No. 2227673-00-7 often involves asymmetric reduction strategies or chiral pool approaches, reflecting the growing demand for stereoselective synthesis in modern organic chemistry. Researchers frequently inquire about scale-up procedures and purification methods for this compound, highlighting its transition from laboratory curiosity to potential intermediate for larger-scale applications.

In pharmaceutical contexts, the 2-methylpyridine subunit of (2S)-4-(2-methylpyridin-4-yl)butan-2-ol is recognized for its ability to modulate biological activity and metabolic stability. This has led to investigations into its use for developing CNS-active compounds and enzyme inhibitors. The compound's structural features frequently appear in patent literature related to kinase modulation and GPCR targeting.

From a regulatory standpoint, 2227673-00-7 is not currently classified as hazardous under major chemical inventories, though proper laboratory handling procedures should always be followed. The compound's stability profile under various conditions is a common subject of technical inquiries, particularly regarding storage recommendations and compatibility with common reagents.

The analytical characterization of (2S)-4-(2-methylpyridin-4-yl)butan-2-ol typically involves chiral HPLC for enantiopurity determination, along with standard spectroscopic techniques (NMR, MS, IR). These analytical methods are crucial for quality control, especially given the importance of stereochemical purity in modern drug development pipelines.

Emerging applications for CAS No. 2227673-00-7 include its use in catalysis research and material science, where its chiral nature and functional groups offer unique opportunities for molecular design. The compound's potential in supramolecular chemistry is another area of growing interest, particularly for creating chiral recognition systems.

Market analysts note increasing demand for chiral building blocks like (2S)-4-(2-methylpyridin-4-yl)butan-2-ol, driven by the pharmaceutical industry's focus on enantioselective synthesis. This trend aligns with broader movements toward green chemistry and atom economy, as efficient synthesis of such intermediates reduces waste and improves sustainability metrics.

For researchers working with 2227673-00-7, common technical questions revolve around derivatization strategies, protection-deprotection sequences, and compatibility with various reaction conditions. The compound's reactivity profile makes it particularly valuable for constructing complex molecular architectures with precise stereochemical control.

Looking forward, the scientific community anticipates expanded applications for (2S)-4-(2-methylpyridin-4-yl)butan-2-ol in bioconjugation chemistry and prodrug design. Its balanced physicochemical properties and structural versatility position it as a valuable tool for addressing current challenges in medicinal chemistry and chemical biology.